Cas no 2680732-50-5 (2-Benzylazetidin-3-one)

• Product Name: 2-Benzylazetidin-3-one
• CAS No: 2680732-50-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5648865
• PubChem ID: 159146557
• Update Time: 2025-06-14

2-Benzylazetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-benzylazetidin-3-one
• 2680732-50-5
• EN300-28270873
• 2-Benzylazetidin-3-one

• Inchi： 1S/C10H11NO/c12-10-7-11-9(10)6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2
• InChI Key： KITDMCSEAAPRHV-UHFFFAOYSA-N
• SMILES： O=C1CNC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Benzylazetidin-3-one

Comprehensive Overview of 2-Benzylazetidin-3-one (CAS No. 2680732-50-5): Properties, Applications, and Research Insights

2-Benzylazetidin-3-one (CAS No. 2680732-50-5) is a specialized organic compound belonging to the azetidine family, characterized by a four-membered heterocyclic ring structure. This high-value intermediate has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular scaffold. The presence of a benzyl group at the 2-position and a ketone functionality at the 3-position makes it a versatile building block for synthesizing bioactive molecules.

Recent studies highlight the growing demand for azetidine derivatives in drug discovery, particularly for designing enzyme inhibitors and GPCR modulators. Researchers are actively exploring 2-Benzylazetidin-3-one as a precursor for anticancer agents and CNS-targeting compounds, aligning with current trends in precision medicine. Its structural rigidity and hydrogen-bonding capacity contribute to enhanced binding affinity in target interactions, a feature frequently discussed in medicinal chemistry forums.

The synthesis of CAS 2680732-50-5 typically involves [3+1] cycloaddition reactions or ring-closing strategies, with ongoing optimization for green chemistry applications. Analytical characterization via NMR spectroscopy and HPLC-MS confirms its high purity (>98%), a critical parameter for pharmaceutical-grade intermediates. Stability studies indicate optimal storage at -20°C under inert atmosphere, addressing common queries about compound shelf life in research databases.

In material science, 2-Benzylazetidin-3-one demonstrates potential for developing chiral catalysts and ligand systems, responding to industry needs for asymmetric synthesis solutions. Patent analyses reveal increasing IP activity around modified azetidinones, particularly for biodegradable polymers – a hot topic in sustainable chemistry discussions. Computational studies using DFT calculations further elucidate its electronic properties, frequently cited in QSAR modeling publications.

Quality control protocols for 2680732-50-5 emphasize residual solvent analysis and genotoxic impurity screening, reflecting stringent ICH guidelines compliance. The compound's logP value (predicted 1.8±0.3) and PSA (29.1 Ų) make it a subject of interest in ADMET prediction studies, frequently searched in cheminformatics platforms. Recent collaborations between academia and CROs have expanded its utility in high-throughput screening libraries.

Emerging applications include its use as a fluorescent probe precursor and in metal-organic frameworks (MOFs), connecting to trending research on smart materials. Analytical method development for 2680732-50-5 quantification has been published in several ACS journal articles, addressing common researcher challenges in chromatographic separation of strained heterocycles. The compound's crystallographic data (CCDC deposition numbers) provides valuable insights for structure-activity relationship studies.

Market analyses indicate steady growth in the fine chemicals sector for such specialized intermediates, with custom synthesis inquiries increasing by ~25% annually. Regulatory documentation includes complete REACH compliance status and MSDS specifications, frequently requested by procurement specialists. Technical bulletins highlight its compatibility with microwave-assisted synthesis techniques – a popular subject in process chemistry optimization.

Future research directions focus on continuous flow chemistry adaptations and enantioselective variants of 2-Benzylazetidin-3-one, responding to industry demands for scalable methodologies. Its inclusion in fragment-based drug design (FBDD) libraries underscores its relevance in modern hit-to-lead programs. Collaborative studies with CRISPR screening platforms are exploring novel biological targets for azetidinone derivatives.